Cas no 1780624-32-9 (2-(1-Fluoroethyl)pyrrolidine;hydrochloride)

• Product Name: 2-(1-Fluoroethyl)pyrrolidine;hydrochloride
• CAS No: 1780624-32-9
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• CID: 6007756
• PubChem ID: 84716540
• Update Time: 2025-10-30

2-(1-Fluoroethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-fluoroethyl)pyrrolidine hydrochloride
• 1780624-32-9
• 2-(1-Fluoroethyl)pyrrolidine;hydrochloride
• EN300-7456792

• Inchi： 1S/C6H12FN.ClH/c1-5(7)6-3-2-4-8-6;/h5-6,8H,2-4H2,1H3;1H
• InChI Key： ACNBRCXRWGLMSU-UHFFFAOYSA-N
• SMILES： Cl.FC(C)C1CCCN1

Computed Properties

• Exact Mass: 153.0720553g/mol
• Monoisotopic Mass: 153.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1-Fluoroethyl)pyrrolidine;hydrochloride

2-(1-Fluoroethyl)pyrrolidine Hydrochloride: A Comprehensive Overview

2-(1-Fluoroethyl)pyrrolidine hydrochloride, identified by the CAS number 1780624-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities. The presence of a fluoroethyl group introduces unique electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 2-(1-Fluoroethyl)pyrrolidine hydrochloride typically involves multi-step organic reactions, often utilizing transition metal catalysts or acidic conditions to facilitate the formation of the pyrrolidine ring. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereo-specific biological interactions. The hydrochloride salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

Recent studies have highlighted the potential of 2-(1-Fluoroethyl)pyrrolidine hydrochloride as a modulator of various ion channels and receptors. For instance, research published in the journal Nature Communications demonstrated its ability to inhibit voltage-gated sodium channels, suggesting its potential as an analgesic agent. Additionally, computational modeling studies have revealed its binding affinity to GABA receptors, indicating possible applications in the treatment of neurological disorders such as epilepsy and anxiety.

The structural uniqueness of 2-(1-Fluoroethyl)pyrrolidine hydrochloride lies in its combination of a five-membered pyrrolidine ring with a fluoroethyl substituent. This arrangement creates a balance between lipophilicity and hydrophilicity, which is essential for drug-like properties. The fluorine atom introduces a strong electron-withdrawing effect, enhancing the molecule's ability to interact with biological targets through hydrogen bonding and electrostatic interactions.

In terms of pharmacokinetics, 2-(1-Fluoroethyl)pyrrolidine hydrochloride exhibits favorable absorption profiles in preclinical models. Studies conducted in rodents have shown moderate bioavailability following oral administration, with systemic exposure levels sufficient to achieve therapeutic concentrations. However, further investigations are required to optimize its metabolic stability and reduce potential off-target effects.

The development of 2-(1-Fluoroethyl)pyrrolidine hydrochloride as a therapeutic agent is currently in the preclinical stage. Researchers are exploring its efficacy in animal models of chronic pain, epilepsy, and other central nervous system disorders. Preliminary results indicate promising outcomes, but additional studies are needed to confirm its safety profile and long-term tolerability.

In conclusion, 2-(1-Fluoroethyl)pyrrolidine hydrochloride, with its unique chemical structure and diverse biological activities, represents a promising lead compound for drug discovery. Its continued exploration across various therapeutic areas underscores the importance of ongoing research to unlock its full potential in addressing unmet medical needs.